Cas no 1396716-05-4 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide
• CAS No: 1396716-05-4
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• CID: 5919958
• PubChem ID: 71781798
• Update Time: 2025-06-09

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(4-phenylphenyl)propyl]cyclobutanecarboxamide
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)cyclobutanecarboxamide
• F5857-2655
• 1396716-05-4
• VU0525030-1
• AKOS024523851
• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide

• Inchi： 1S/C20H23NO2/c1-20(23,14-21-19(22)17-8-5-9-17)18-12-10-16(11-13-18)15-6-3-2-4-7-15/h2-4,6-7,10-13,17,23H,5,8-9,14H2,1H3,(H,21,22)
• InChI Key： CBJJCISWKPLIDZ-UHFFFAOYSA-N
• SMILES： C1(C(NCC(O)(C2=CC=C(C3=CC=CC=C3)C=C2)C)=O)CCC1

Computed Properties

• Exact Mass: 309.172878976g/mol
• Monoisotopic Mass: 309.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide

Introduction to N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide (CAS No. 1396716-05-4)

N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl)cyclobutanecarboxamide (CAS No. 1396716-05-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug development and therapeutic interventions. The presence of a cyclobutane ring and a biphenyl moiety in its molecular framework contributes to its unique chemical properties, making it a subject of intense research interest.

The< strong>N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide molecule exhibits a high degree of structural complexity, which is reflected in its ability to interact with biological targets in diverse ways. The biphenyl group, known for its stability and aromaticity, plays a crucial role in determining the compound's solubility and bioavailability. Additionally, the hydroxyl group attached to the propyl chain introduces polarity to the molecule, enhancing its potential for interaction with biological systems.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The< strong>cyclobutanecarboxamide moiety in N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)cyclobutanecarboxamide is particularly noteworthy, as it has been shown to exhibit favorable binding affinities with various biological targets. This structural feature has made it a valuable scaffold for designing drugs that target neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl)cyclobutanecarboxamide is its potential application in the treatment of neurological disorders. Studies have demonstrated that compounds with similar structural motifs can modulate neurotransmitter activity and receptor function. The biphenyl ring's ability to cross the blood-brain barrier suggests that this compound may be particularly effective in targeting central nervous system disorders. Furthermore, the hydroxyl group's role in hydrogen bonding interactions could enhance its binding affinity to specific neurological receptors.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate inflammatory pathways. N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl)cyclobutanecarboxamide has shown promise in preclinical studies as an anti-inflammatory agent. Its ability to interact with cyclooxygenase enzymes and inhibit prostaglandin synthesis suggests that it could be effective in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural similarity to known anti-inflammatory drugs may facilitate rapid development of new therapeutic agents.

In the realm of drug discovery, the< strong>cyclobutanecarboxamide moiety has emerged as a versatile pharmacophore due to its ability to engage with multiple biological targets. This structural feature has enabled researchers to design molecules with tailored pharmacological profiles. N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl)cyclobutanecarboxamide exemplifies this trend, as it combines the stability of the biphenyl ring with the functional versatility of the hydroxyl group and cyclobutane core.

The synthesis of N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl)cyclobutanecarboxamide presents a significant challenge due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in forming the biphenyl core, while nucleophilic addition reactions have been employed to introduce the hydroxyl group and cyclobutane ring.

Ongoing research is focused on optimizing the synthetic routes for N-(2-{1,1'-biphenyl-4-ly-2-hydroxypropylecyclobutanecarboxamide) to improve scalability and cost-effectiveness. Additionally, computational modeling techniques are being utilized to predict and enhance the compound's pharmacological properties. These efforts are expected to lead to more efficient drug development processes and ultimately result in novel therapeutics that address unmet medical needs.

The potential applications of N-(2-{1,1'-biphenylethylene